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Compound of Interest

Compound Name: Saccharocarcin B

Cat. No.: B563100

Get Quote

Abstract
Saccharocarcin B is a complex macrocyclic lactone antibiotic belonging to the tetronic acid

class of natural products.[1][2] Isolated from actinomycetes, it has demonstrated significant

bioactivity against Gram-positive bacteria and Chlamydia trachomatis.[1][3][4] Mechanistic

studies of structurally related compounds suggest that its mode of action may involve the

inhibition of critical cell signaling pathways, such as the phosphatidylinositol 3-kinase

(PI3K)/Akt pathway, making it a valuable compound for research in infectious diseases and

oncology.[1][5][6] The accuracy and reproducibility of in vitro and in vivo studies involving

Saccharocarcin B are critically dependent on the correct preparation, storage, and handling of

stock solutions. This document provides a detailed, field-proven protocol for the preparation of

Saccharocarcin B stock solutions, alongside essential information on its physicochemical

properties, mechanism of action, and stability to ensure experimental integrity.

Physicochemical Properties & Safety Precautions
A thorough understanding of the compound's properties is foundational to its proper handling.

Saccharocarcin B is a white solid with limited aqueous solubility, necessitating the use of

organic solvents for the preparation of experimental stock solutions.[1][5][6]
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Table 1: Physicochemical Properties of Saccharocarcin B

Property Value Source(s)

CAS Number 158475-33-3 [1][4]

Molecular Formula C₆₈H₁₀₃NO₂₀ [1][4]

Molecular Weight ~1254.6 g/mol [1][4]

Appearance White Solid [1][6]

Purity >99% (Typical) [1][4]

Solubility
Soluble in DMSO, DMF,

Ethanol, Methanol
[1][3][5]

Aqueous Solubility Limited [1][5]

Source
Amycolatopsis sp.,

Saccharothrix sp.
[1][2]

Safety and Handling
Saccharocarcin B is intended for research use only.[1] While a specific toxicological profile is

not fully established, standard laboratory safety practices for handling potent chemical

compounds should be strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves (e.g., nitrile) when handling the solid compound or its solutions.

Handling Powder: Handle the solid powder in a chemical fume hood or a ventilated

enclosure to avoid inhalation.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations

for chemical waste.

Mechanism of Action: Targeting Pro-Survival
Signaling
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Saccharocarcin B is structurally related to a class of compounds known to interfere with key

cellular signaling pathways.[1] Notably, Tetrocarcin A, a related molecule, has been shown to

target the PI3K/Akt signaling pathway.[5][6] This pathway is a central regulator of cell survival,

proliferation, and metabolism. Its inhibition can lead to apoptosis, making it a prime target in

cancer research. The proposed mechanism involves preventing the activation of Akt, a critical

downstream kinase, thereby disrupting the pro-survival signals it transmits.

Cell Membrane

Cytoplasm

Receptor Tyrosine
Kinase (RTK)

PI3K

 Activates

PIP2

PIP3Akt

 Phosphorylates

Downstream Targets
(mTOR, Bad, etc.)

Cell Survival &
 Proliferation

Growth Factor

Saccharocarcin B

 Inhibits

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.usbio.net/biochemicals/S0055-11/Saccharocarcin-B
https://bio-fermen.bocsci.com/product/saccharocarcin-a-cas-158475-32-2-312014.html
http://www.uniscience.co.kr/BioAustralis/saccharocarcina.pdf
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body-img#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Inhibition of the PI3K/Akt Signaling Pathway by Saccharocarcin B.

Protocol: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common starting concentration for most cell-based assays. The use of a high-

concentration stock minimizes the volume of solvent added to experimental cultures, thereby

reducing potential solvent-induced artifacts.

Principle
The sparingly soluble nature of Saccharocarcin B in aqueous media necessitates the use of

an organic solvent for creating a concentrated stock solution. DMSO is an excellent choice due

to its high solvating power for compounds of this class and its compatibility with many biological

assays at low final concentrations (<0.5% v/v).[1][3] The protocol relies on the accurate

weighing of the compound and its dissolution in a precise volume of solvent.

Materials and Equipment
Saccharocarcin B powder (e.g., CAS 158475-33-3)

High-purity, anhydrous DMSO (cell culture grade)

Analytical balance (readable to at least 0.1 mg)

Sterile microcentrifuge tubes or amber glass vials

Sterile, low-retention pipette tips and calibrated micropipettes

Vortex mixer

(Optional) Bath sonicator

(Optional) Sterile 0.22 µm syringe filter for cell culture applications

Core Calculation
To prepare a stock solution of a specific molarity, use the following formula:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.usbio.net/biochemicals/S0055-11/Saccharocarcin-B
https://www.glpbio.cn/research-area.html/saccharocarcin-b.html
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock:

Mass (mg) = 10 mM × 1 mL × 1254.6 g/mol

Mass (mg) = 12.55 mg

Therefore, 12.55 mg of Saccharocarcin B is needed to make 1 mL of a 10 mM stock solution.

Adjust the calculation based on the actual amount you intend to weigh. It is often more practical

to weigh a specific mass (e.g., 5 mg) and calculate the required solvent volume.

Solvent Volume (mL) = [Mass Weighed (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mM)

Example Calculation for 5 mg of powder:

Solvent Volume (mL) = [5 mg / 1254.6 g/mol ] / 10 mM

Solvent Volume (mL) = 0.003985 mL = 398.5 µL

Step-by-Step Methodology
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Caption: Workflow for Saccharocarcin B Stock Solution Preparation.

Equilibration: Before opening, allow the vial of Saccharocarcin B powder to equilibrate to

room temperature for at least 20 minutes. This crucial step prevents condensation of

atmospheric moisture onto the hygroscopic powder, which can affect its mass and stability.

Weighing: On an analytical balance, carefully weigh the desired amount of Saccharocarcin
B into a sterile microcentrifuge tube or appropriate vial.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body-img#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Add the precise volume of high-purity DMSO, calculated as described in

section 3.3, directly to the powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If dissolution is slow, brief sonication in a room temperature water bath

can be applied.[3] Visually inspect the solution against a light source to ensure no

particulates remain.

Sterilization (Optional): For applications in sterile cell culture, the solution should be sterilized

by passing it through a 0.22 µm syringe filter (e.g., a PVDF or PTFE membrane compatible

with DMSO).

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into single-use aliquots in sterile, light-protecting (amber) cryovials.[3] The

volume of each aliquot should be tailored to your typical experimental needs.

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and date of preparation.

Storage and Stability Guidelines
The long-term stability of Saccharocarcin B, both in solid form and in solution, is critical for

experimental consistency.

Principle of Storage
Low-temperature storage minimizes the rate of chemical degradation. For solutions, freezing

prevents the evaporation of the solvent and slows degradation processes. Aliquoting is a self-

validating practice that ensures the integrity of the main stock is not compromised by repeated

temperature fluctuations and potential contamination during handling.[3]

Table 2: Recommended Storage Conditions
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Form Temperature
Recommended
Duration

Rationale & Best
Practices

Solid Powder -20°C > 1 year

Store in a desiccator if

possible. Keep tightly

sealed.

Stock Solution (in

DMSO)
-20°C Up to 1 month

For frequent use.

Avoid more than 1-2

freeze-thaw cycles.[3]

Stock Solution (in

DMSO)
-80°C Up to 6 months

For long-term archival

storage. Strictly

single-use aliquots.[3]

Handling Stored Aliquots
Thawing: When ready to use, retrieve a single aliquot from the freezer and thaw it quickly at

room temperature or in a 37°C water bath.

Vortexing: Once completely thawed, briefly vortex the tube to ensure a homogenous

solution, as some compounds can exhibit concentration gradients upon freezing.

Dilution: Immediately before use, perform serial dilutions from the 10 mM stock into your cell

culture media or assay buffer to achieve the final desired working concentration.

Disposal: Do not re-freeze any unused portion of a thawed aliquot. Discard it to maintain the

quality of your experiments.

References
Cole-Parmer. (n.d.). Material Safety Data Sheet - Saccharin, 98+%. Retrieved from [Link]

GlpBio. (n.d.). Saccharocarcin B | Cas# 158475-33-3. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). Safracin B. PubChem Compound

Summary for CID 160294. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.glpbio.cn/research-area.html/saccharocarcin-b.html
https://www.glpbio.cn/research-area.html/saccharocarcin-b.html
https://www.coleparmer.com/msds/02120_msds.pdf
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#application-note-protocol-preparation-and-handling-of-saccharocarcin-b-stock-solutions
https://www.glpbio.com/saccharocarcin-b.html
https://pubchem.ncbi.nlm.nih.gov/compound/Safracin-B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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